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Compound of Interest

Compound Name:
2-bromo-N-(4-methyl-1,3-thiazol-

2-yl)benzamide

Cat. No.: B12176377

Get Quote

Executive Summary
This guide provides a comprehensive technical analysis of the molecular formula

C₁₁H₉BrN₂OS. While this formula can represent multiple constitutional isomers, it is most

chemically significant in drug discovery as a scaffold for kinase inhibitors, specifically

represented by the structure N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]acetamide.

This document details the precise molecular metrics, theoretical structural derivation, synthesis

pathways, and analytical validation protocols required to confirm the identity of this entity. It is

designed for researchers requiring rigorous validation standards for small molecule

characterization.

Part 1: Molecular Metrics & Elemental Analysis
Precise calculation of molecular weight and isotopic distribution is the first step in validation.

The presence of Bromine (Br) introduces a unique isotopic signature critical for Mass

Spectrometry (MS) analysis.[1][2]
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Quantitative Data Table
Metric Value Technical Note

Molecular Formula C₁₁H₉BrN₂OS

Average Molecular Weight 297.17 g/mol
Based on standard atomic

weights.

Monoisotopic Mass 295.9622 Da
Calculated using ⁷⁹Br

(50.69%).

Exact Mass (⁸¹Br) 297.9602 Da
Calculated using ⁸¹Br

(49.31%).

Degree of Unsaturation 8.0
Indicates high aromaticity/ring

content.

Elemental Composition

C (44.46%), H (3.05%), Br

(26.89%), N (9.43%), O

(5.38%), S (10.79%)

Degree of Unsaturation (DoU) Calculation
The DoU reveals the structural complexity (rings + π bonds).[3][4]

Interpretation: A DoU of 8 suggests a bicyclic or tricyclic aromatic system. In our representative

isomer (N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]acetamide), this accounts for:

Benzene ring (4 DoU)[3][5]

Thiazole ring (2 DoU)

Amide carbonyl (1 DoU)

Amide C-N bond character/linkage (1 DoU equivalent in total count).

Part 2: Structural Elucidation & Synthesis Strategy
To validate this formula, we utilize the Hantzsch Thiazole Synthesis, a robust method for

generating the C₁₁H₉BrN₂OS scaffold.
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Synthetic Pathway (Hantzsch Protocol)
The synthesis involves the condensation of a brominated

-haloketone with a thiourea derivative.

Reaction Scheme:

Precursor A: 2-bromo-1-(4-bromophenyl)ethan-1-one (

-haloketone).

Precursor B: N-acetylthiourea.

Conditions: Reflux in Ethanol (EtOH), 2-4 hours.

Visualization: Synthetic Workflow
The following diagram outlines the logical flow from precursors to purified analyte.

Figure 1: Hantzsch Thiazole Synthesis Pathway for C11H9BrN2OS

2-bromo-1-(4-bromophenyl)ethan-1-one

Cyclization (Reflux EtOH)

N-acetylthiourea

HBr Salt Intermediate
 -H2O

Neutralization (NaHCO3) Target: C11H9BrN2OS
 Precipitation
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Figure 1: Step-by-step synthetic pathway utilizing Hantzsch cyclization to form the thiazole

core.

Part 3: Analytical Validation Protocols
This section details the self-validating protocols required to confirm the identity of

C₁₁H₉BrN₂OS.

Mass Spectrometry (LC-MS/HRMS)
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Objective: Confirm molecular formula and Bromine presence.

Protocol:

Dissolve 0.1 mg sample in MeOH.

Inject into ESI-MS (Electrospray Ionization) in Positive Mode (+).

Diagnostic Criteria (The "Trust" Pillar):

Isotopic Pattern: You must observe a 1:1 doublet at

297 and 299 (

).

Why? Natural Bromine exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). A single peak indicates a

lack of Bromine, invalidating the sample.

Fragmentation: Look for a loss of 42 Da (Ketene,

) indicating the acetyl group, yielding a fragment at

~255.

Nuclear Magnetic Resonance (NMR)
Objective: Map the carbon skeleton.

Solvent: DMSO-

(Required due to low solubility of planar aromatic amides in

).

Expected ¹H NMR Signals (δ ppm):

Amide NH: Broad singlet, >12.0 ppm (exchangeable with

).
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Thiazole Proton: Singlet, ~7.6 ppm (characteristic of 5-H thiazole).

Aromatic System: Two doublets (AA'BB' system) between 7.5–7.9 ppm, integrating to 4

protons. This confirms the para-substituted benzene ring.

Methyl Group: Singlet, ~2.1 ppm (3H), confirming the acetamide tail.

Visualization: Analytical Logic
The following decision tree illustrates how to interpret the analytical data to confirm the

structure.
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Figure 2: Analytical Decision Tree for Structural Validation
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Figure 2: Logic flow for confirming the presence of Bromine and the para-substitution pattern.

Part 4: Experimental Protocol (Standard Operating
Procedure)
Experiment: Synthesis of N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]acetamide.
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Preparation: In a 100 mL round-bottom flask, combine 2-bromo-1-(4-bromophenyl)ethan-1-

one (10 mmol, 2.78 g) and N-acetylthiourea (10 mmol, 1.18 g).

Solvation: Add 30 mL of absolute Ethanol.

Reaction: Heat to reflux (

) with magnetic stirring for 3 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Workup:

Cool the mixture to room temperature. The hydrobromide salt may precipitate.

Pour mixture into 100 mL ice-water.

Neutralize with saturated

solution to pH 8.

Purification: Filter the resulting solid. Recrystallize from Ethanol/Water (9:1) to obtain

white/off-white needles.

Yield Check: Expected yield is 75-85%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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